Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20759246 Oxcarbazepine-d4 1020719-71-4 C15H12N2O2
VC20759267 3-Methyl-2-dimethylamino-imidazo[4,5-f]quinoline 102408-27-5 C13H14N4
VC20758704 Isoquinoline-5-sulfonyl chloride hydrochloride 105627-79-0 C9H7Cl2NO2S
VC20759244 Propargyl Methanesulfonate Ester 16156-58-4 C4H6O3S
VC20754846 5-Amino-4-bromo-3-methylpyrazole hydrobromide 167683-86-5 C4H7Br2N3
VC20759277 diethyl 2-acetamido-2-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)propanedioate 211179-97-4 C17H21N3O5
VC20758878 2-Hydroxy-3,17|A-O-bis(methoxymethyl)estradiol 217792-89-7 C22H32O5
VC20759279 2-[Methoxy(naphthalen-1-yl)methylidene]propanedinitrile 221242-71-3 C15H10N2O
VC20754876 4-Methylumbelliferyl 2-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside 225217-42-5 C22H28O12
VC20759284 S-Nitroso-N-propionyl-D,L-penicillamine 225233-98-7 C8H14N2O4S
VC20759270 beta-D-Galactopyranoside, 2-nitrophenyl, 2,3,4,6-tetraacetate 3053-17-6 C₂₀H₂₃NO₁₂
VC20758994 3,4-Difluorobenzaldehyde 34036-07-2 C7H4F2O
VC20759241 4-Mercaptophenylbutyric acid 359436-81-0 C10H12O2S
VC20759251 Hydantoin 461-72-3 C3H4N2O2
VC20758656 ((4-Nitrophenyl)methyl)succinic acid 56416-12-7 C11H11NO6
VC20754869 Ethyl 4-chloro-2-(methylthio)pyrimidine-5-carboxylate 5909-24-0 C8H9ClN2O2S
VC20758710 DL-Gabaculine hydrochloride 59556-17-1 C7H10ClNO2
VC20758658 beta-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate 5987-78-0 C20H23NO12
VC20758825 4-Pyridineethanethiol Hydrochloride 6298-11-9 C7H10ClNS
VC20758798 3-(2-Chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4h-pyrido[1,2-a]pyrimidin-4-one 63234-80-0 C11H15ClN2O
VC20758660 4-Nitrophenyl N,N-Diacetyl-beta-D-chitobioside 7284-16-4 C22H31N3O13
VC20759238 Pentaerythritol tetrahexanoate 7445-47-8 C29H52O8
VC20759290 Potassium;1-(5-carboxypentyl)-2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate 762260-71-9 C35H43KN2O10S2
VC20758715 4-(1-Piperazinyl)-1H-indole 84807-09-0 C12H15N3
VC20758652 Benzophenone-4-carboxamidoethyl Methanethiosulfonate 887352-65-0 C17H17NO4S2